Cas no 114175-89-2 (3,7-dimethyldeca-3,7-diene)

• Product Name: 3,7-dimethyldeca-3,7-diene
• CAS No: 114175-89-2
• MF: C₁₂H₂₂
• MW: 166.303083896637
• CID: 2612452
• PubChem ID: 59837131
• Update Time: 2025-04-21

3,7-dimethyldeca-3,7-diene Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyldeca-3,7-diene
• 114175-89-2
• DTXSID70733156

• Inchi： 1S/C12H22/c1-5-8-12(4)10-7-9-11(3)6-2/h8-9H,5-7,10H2,1-4H3
• InChI Key： KQVWODVOTACJRM-UHFFFAOYSA-N
• SMILES： C(C(C)=CCC)CC=C(C)CC

Computed Properties

• Exact Mass: 166.172150702Da
• Monoisotopic Mass: 166.172150702Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5
• Topological Polar Surface Area: 0Ų